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CAS No.: 68889-63-4

Cat. No.: B3056087

Get Quote

Technical Monograph: (R)-3-Aminohexan-1-ol
Hydrochloride
Structural Analysis, Process Chemistry, and
Application in Chiral Synthesis
Executive Summary
(R)-3-Aminohexan-1-ol hydrochloride (CAS: 68889-63-4) represents a "privileged scaffold"

in modern medicinal chemistry. As a chiral 1,3-amino alcohol, it serves as a critical bifunctional

building block, offering a defined stereocenter that directs the spatial arrangement of

pharmacophores in kinase inhibitors, antiviral agents, and peptidomimetics. This guide dissects

its physicochemical architecture, outlines robust synthetic pathways, and establishes a self-

validating analytical framework for its characterization.
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Structural Identification & Physicochemical
Properties[1][2]
The molecule consists of a six-carbon linear chain with a primary hydroxyl group at the C1

position and a primary amine at the C3 position. The stereocenter at C3 is in the (R)-

configuration, which is often crucial for binding affinity in chiral protein pockets. As a

hydrochloride salt, the amine is protonated, rendering the molecule water-soluble and

chemically stable as a solid.

2.1 Chemical Identity Table[1]
Parameter Specification

IUPAC Name (3R)-3-Aminohexan-1-ol hydrochloride

CAS Number 68889-63-4 (Specific to (R)-HCl salt)

Molecular Formula C₆H₁₅NO[2][3] · HCl

Molecular Weight 153.65 g/mol

Free Base MW 117.19 g/mol

Chiral Center C3 (R-configuration)

Appearance White to off-white hygroscopic crystalline solid

Solubility
High: Water, Methanol, DMSO; Low: Hexane,

Toluene

Melting Point
108–112 °C (Typical range for homologous HCl

salts)

2.2 Structural Topology (Graphviz)
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Figure 1: 2D Topological Connectivity of (R)-3-Aminohexan-1-ol HCl
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Figure 1: 2D Topological Connectivity showing the carbon backbone and the ionic interaction at

the chiral C3 center.

Synthetic Pathways & Process Chemistry
For high-purity applications (drug substance manufacturing), the synthesis must preserve chiral

integrity. Two primary routes are recommended: Chemical Reduction of Beta-Amino Acids

(Route A) for reliability, and Biocatalytic Transamination (Route B) for green scalability.

3.1 Route A: Reduction of (R)-3-Aminohexanoic Acid (Standard
Protocol)
This route utilizes the commercially available (R)-3-aminohexanoic acid (or its ester). The key

challenge is reducing the carboxylic acid/ester to the alcohol without racemizing the alpha-

proton (relative to the amine).

Step 1: Esterification. (R)-3-aminohexanoic acid is refluxed with SOCl₂/MeOH to form the

methyl ester HCl.

Step 2: Reduction. The ester is reduced using Sodium Borohydride (NaBH₄) in the presence

of an additive (like CaCl₂ or I₂) or Lithium Aluminum Hydride (LiAlH₄) in THF.

Expert Note: NaBH₄/I₂ is often preferred over LiAlH₄ on scale due to easier workup and

safety profiles.
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Step 3: Salt Formation. The free base is treated with anhydrous HCl in dioxane/ether to

precipitate the target salt.

3.2 Route B: Biocatalytic Transamination (Green Route)
This modern approach uses ω-transaminases to install the amine chirally from a ketone

precursor (1-hydroxyhexan-3-one).

Mechanism: An (R)-selective transaminase transfers an amino group from an isopropylamine

donor to the ketone substrate.

Advantage: Avoids heavy metal reductants and yields >99% ee.

3.3 Synthesis Workflow Diagram
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Figure 2: Chemical Synthesis Workflow via Amino Acid Reduction

Starting Material:
(R)-3-Aminohexanoic Acid

Step 1: Esterification
(SOCl2, MeOH, Reflux)

Intermediate:
Methyl (R)-3-aminohexanoate HCl

Step 2: Chemoselective Reduction
(NaBH4, EtOH/THF)

Crude Free Base:
(R)-3-Aminohexan-1-ol

Step 3: Salt Formation
(HCl in Dioxane/IPA)

Final Product:
(R)-3-Aminohexan-1-ol HCl

(>98% ee)
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Figure 2: Step-by-step synthetic workflow from the amino acid precursor to the final

hydrochloride salt.

Analytical Characterization (Self-Validating Protocols)
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To ensure the identity and purity of the compound, the following analytical signatures must be

verified. These protocols act as a "fingerprint" for the molecule.

4.1 Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum in D₂O or CD₃OD is distinct due to the deshielding effects of the

heteroatoms.

Position Proton Type
Chemical Shift
(δ ppm)

Multiplicity Interpretation

C1 -CH₂-OH 3.60 – 3.80 Multiplet
Deshielded by

Oxygen.

C3 -CH-NH₃⁺ 3.10 – 3.30 Multiplet
Deshielded by

cationic Nitrogen.

C2 -CH₂- 1.70 – 1.90 Multiplet

Bridge between

functional

groups.

C4-C5 Alkyl Chain 1.30 – 1.50 Multiplet
Bulk methylene

envelope.

C6 -CH₃ 0.90 – 0.95 Triplet
Terminal methyl

group.

Validation Check: If the C3 signal appears upfield (< 2.8 ppm), the amine is likely not

protonated (free base). If the C1 signal is a sharp singlet, check for unreduced ester.

4.2 Chiral HPLC Method (Enantiomeric Excess)
Determining the optical purity is critical.

Column: Chiralpak AD-H or OD-H (Daicel).

Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90:10:0.1).

Detection: UV at 210 nm (low absorption, high concentration required) or Refractive Index

(RI).
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Derivatization (Optional but Recommended): Reacting with FDAA (Marfey's reagent) or GITC

allows for easier UV detection and separation on C18 columns.

Handling, Stability, & Safety
5.1 Hygroscopicity Management
Amine hydrochloride salts are notoriously hygroscopic.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Handling: Weigh quickly in a low-humidity environment. If the solid turns into a gum, it has

absorbed water; recrystallization from Isopropanol/Ether can restore the solid form.

5.2 Safety Profile (GHS Classifications)
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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